Cas no 1490903-49-5 (4-Acetamidooxepane-4-carboxylic acid)

• Product Name: 4-Acetamidooxepane-4-carboxylic acid
• CAS No: 1490903-49-5
• MF: C₉H₁₅NO₄
• MW: 201.219702959061
• MDL: MFCD21137533
• CID: 5562953
• PubChem ID: 65079523
• Update Time: 2025-06-08

4-Acetamidooxepane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-3487569
• 1490903-49-5
• 4-acetamidooxepane-4-carboxylic acid
• AKOS014412371
• 4-Acetamidooxepane-4-carboxylic acid

• MDL： MFCD21137533
• Inchi： 1S/C9H15NO4/c1-7(11)10-9(8(12)13)3-2-5-14-6-4-9/h2-6H2,1H3,(H,10,11)(H,12,13)
• InChI Key： ONMNJMJCZYVAKB-UHFFFAOYSA-N
• SMILES： O1CCCC(C(=O)O)(CC1)NC(C)=O

Computed Properties

• Exact Mass: 201.10010796g/mol
• Monoisotopic Mass: 201.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-Acetamidooxepane-4-carboxylic acid

Recent Advances in the Study of 4-Acetamidooxepane-4-carboxylic acid (CAS: 1490903-49-5)

4-Acetamidooxepane-4-carboxylic acid (CAS: 1490903-49-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This oxepane derivative is characterized by its unique structural features, including a seven-membered oxepane ring and an acetamido carboxylic acid functional group. Recent studies have explored its potential applications in drug discovery, particularly as a building block for novel therapeutic agents targeting various diseases.

One of the key areas of interest is the compound's role in the synthesis of bioactive molecules. Researchers have utilized 4-Acetamidooxepane-4-carboxylic acid as a precursor in the development of enzyme inhibitors, owing to its ability to mimic natural substrates. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the design of inhibitors for proteases involved in inflammatory pathways. The study highlighted the compound's stability and compatibility with standard synthetic protocols, making it a valuable tool in medicinal chemistry.

Another notable application of 4-Acetamidooxepane-4-carboxylic acid is in the field of glycobiology. The oxepane ring structure resembles certain sugar moieties, enabling its use in the synthesis of glycomimetics. These compounds are being investigated for their potential to modulate cell-surface interactions, which could lead to new therapies for cancer and infectious diseases. Recent work by a team at the University of Cambridge has shown promising results in using this compound to develop glycomimetic inhibitors of bacterial adhesins, offering a novel approach to combating antibiotic-resistant infections.

In addition to its synthetic utility, 4-Acetamidooxepane-4-carboxylic acid has also been studied for its physicochemical properties. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported on the compound's solubility and stability profiles under various physiological conditions. These findings are critical for its potential use in drug formulations, as they provide insights into its behavior in biological systems. The study concluded that the compound exhibits favorable pharmacokinetic properties, further supporting its suitability for pharmaceutical applications.

Looking ahead, the versatility of 4-Acetamidooxepane-4-carboxylic acid suggests that it will continue to be a focal point in chemical biology research. Ongoing studies are exploring its use in targeted drug delivery systems and as a scaffold for the development of multifunctional therapeutics. With its unique structural attributes and broad applicability, this compound holds significant promise for advancing the frontiers of medicinal chemistry and drug discovery.